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[(1R,2S,3S,4S)-3-cyano-1-methyl-2-(3-oxobutyl)-4-propan-2-ylcyclohexyl] acetate [(1R,2S,3S,4S)-3-cyano-1-methyl-2-(3-oxobutyl)-4-propan-2-ylcyclohexyl] acetate
Brand Name: Vulcanchem
CAS No.: 131447-90-0
VCID: VC21226946
InChI: InChI=1S/C17H27NO3/c1-11(2)14-8-9-17(5,21-13(4)20)16(15(14)10-18)7-6-12(3)19/h11,14-16H,6-9H2,1-5H3/t14-,15-,16-,17+/m0/s1
SMILES: CC(C)C1CCC(C(C1C#N)CCC(=O)C)(C)OC(=O)C
Molecular Formula: C17H27NO3
Molecular Weight: 293.4 g/mol

[(1R,2S,3S,4S)-3-cyano-1-methyl-2-(3-oxobutyl)-4-propan-2-ylcyclohexyl] acetate

CAS No.: 131447-90-0

Cat. No.: VC21226946

Molecular Formula: C17H27NO3

Molecular Weight: 293.4 g/mol

* For research use only. Not for human or veterinary use.

[(1R,2S,3S,4S)-3-cyano-1-methyl-2-(3-oxobutyl)-4-propan-2-ylcyclohexyl] acetate - 131447-90-0

Specification

CAS No. 131447-90-0
Molecular Formula C17H27NO3
Molecular Weight 293.4 g/mol
IUPAC Name [(1R,2S,3S,4S)-3-cyano-1-methyl-2-(3-oxobutyl)-4-propan-2-ylcyclohexyl] acetate
Standard InChI InChI=1S/C17H27NO3/c1-11(2)14-8-9-17(5,21-13(4)20)16(15(14)10-18)7-6-12(3)19/h11,14-16H,6-9H2,1-5H3/t14-,15-,16-,17+/m0/s1
Standard InChI Key OETYWDPXRCDDQP-LUKYLMHMSA-N
Isomeric SMILES CC(C)[C@@H]1CC[C@@]([C@H]([C@H]1C#N)CCC(=O)C)(C)OC(=O)C
SMILES CC(C)C1CCC(C(C1C#N)CCC(=O)C)(C)OC(=O)C
Canonical SMILES CC(C)C1CCC(C(C1C#N)CCC(=O)C)(C)OC(=O)C

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